Cas no 436100-01-5 (Acetamide, 2-chloro-N-(3,5-dimethyl-1H-pyrazol-4-yl)-,hydrochloride (1:1))

• Product Name: Acetamide, 2-chloro-N-(3,5-dimethyl-1H-pyrazol-4-yl)-,hydrochloride (1:1)
• CAS No: 436100-01-5
• MF: C₇H₁₀ClN₃O
• MW: 187.626800060272
• CID: 328560
• PubChem ID: 806433
• Update Time: 2025-10-31

Acetamide, 2-chloro-N-(3,5-dimethyl-1H-pyrazol-4-yl)-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-(3,5-dimethyl-1H-pyrazol-4-yl)-,hydrochloride (1:1)
• 2-chloro-N-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide
• 2-CHLORO-N-(3,5-DIMETHYL-1H-PYRAZOL-4-YL)-ACETAMIDE
• 2-Chloro-N-(3,5-dimethyl-1H-pyrazol-4-yl)-acetamide hydrochloride
• AC1LFOPZ
• AC1Q2Q4N
• BBL022541
• CTK4I7608
• MolPort-000-161-331
• STL199567
• DTXSID20355569
• 436100-01-5
• J-509063
• Z56951954
• 774175-89-2
• F2124-0233
• CS-0118206
• Acetamide,2-chloro-N-(3,5-dimethyl-1H-pyrazol-4-yl)-,hydrochloride(1:1)
• EN300-07328
• MFCD03274584
• AKOS000369714

• Inchi： 1S/C7H10ClN3O/c1-4-7(5(2)11-10-4)9-6(12)3-8/h3H2,1-2H3,(H,9,12)(H,10,11)
• InChI Key： FLZODFBFXMTSKH-UHFFFAOYSA-N
• SMILES： ClCC(NC1C(C)=NNC=1C)=O

Computed Properties

• Exact Mass: 187.05100
• Monoisotopic Mass: 187.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Boiling Point: 389.8±42.0 °C at 760 mmHg
• Flash Point: 189.5±27.9 °C
• PSA: 57.78000
• LogP: 1.27680
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Acetamide, 2-chloro-N-(3,5-dimethyl-1H-pyrazol-4-yl)-,hydrochloride (1:1) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on Acetamide, 2-chloro-N-(3,5-dimethyl-1H-pyrazol-4-yl)-,hydrochloride (1:1)

Comprehensive Overview of Acetamide, 2-chloro-N-(3,5-dimethyl-1H-pyrazol-4-yl)-, hydrochloride (1:1) (CAS No. 436100-01-5)

Acetamide, 2-chloro-N-(3,5-dimethyl-1H-pyrazol-4-yl)-, hydrochloride (1:1) (CAS No. 436100-01-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of chloroacetamide derivatives, which are known for their versatile applications in medicinal chemistry and crop protection. The presence of both pyrazole and acetamide moieties in its structure makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for heterocyclic compounds like Acetamide, 2-chloro-N-(3,5-dimethyl-1H-pyrazol-4-yl)-, hydrochloride (1:1) has surged due to their role in developing novel enzyme inhibitors and receptor modulators. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for small-molecule therapeutics. Its unique structural features, including the chloro-substituted acetamide group, contribute to its reactivity and binding affinity in biological systems.

The compound's CAS No. 436100-01-5 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and combinatorial chemistry. Many users also inquire about its synthetic routes, purification methods, and stability under various conditions. These queries highlight the growing interest in optimizing its production for industrial-scale applications. Additionally, its solubility and crystallization behavior are critical parameters for formulation scientists working on preclinical development.

From an environmental perspective, Acetamide, 2-chloro-N-(3,5-dimethyl-1H-pyrazol-4-yl)-, hydrochloride (1:1) is studied for its biodegradability and ecotoxicological profile. With increasing regulatory scrutiny on green chemistry, researchers are exploring sustainable synthesis methods to minimize waste and energy consumption. This aligns with the broader trend of circular economy practices in the chemical industry.

Another hot topic linked to this compound is its potential role in precision agriculture. As farmers seek eco-friendly pesticides, derivatives of 2-chloroacetamide are being evaluated for their efficacy against resistant weeds and pests. The 3,5-dimethyl-1H-pyrazole moiety, in particular, is investigated for its mode of action in plant protection systems.

In analytical chemistry, CAS No. 436100-01-5 is often referenced in studies involving HPLC method development and mass spectrometry. Its distinct chromatographic behavior makes it a useful standard for method validation. Laboratories also prioritize understanding its spectroscopic properties, such as NMR shifts and IR absorption bands, to ensure accurate identification in complex matrices.

The pharmaceutical industry values this compound for its potential in targeted drug delivery systems. Its molecular structure allows for covalent conjugation with biomolecules, enabling the design of prodrugs and bioconjugates. Recent publications have explored its utility in cancer therapeutics, where it acts as a warhead in proteolysis-targeting chimeras (PROTACs).

For synthetic chemists, the hydrochloride salt form of this compound offers advantages in handling and storage stability. The salt formation improves its aqueous solubility, which is crucial for biological assays and formulation development. Patent literature reveals ongoing innovations in salt screening to enhance its pharmacokinetic properties.

As the scientific community embraces artificial intelligence in drug design, Acetamide, 2-chloro-N-(3,5-dimethyl-1H-pyrazol-4-yl)-, hydrochloride (1:1) serves as a test case for molecular docking simulations. Its well-defined crystal structure facilitates in silico modeling of protein-ligand interactions, addressing common search queries about computational chemistry approaches.

In conclusion, CAS No. 436100-01-5 represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its continued study addresses key industry challenges while aligning with global trends in sustainable chemistry and personalized medicine.